Cas no 2680761-32-2 (benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate)

• Product Name: benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate
• CAS No: 2680761-32-2
• MF: C₂₀H₂₄BrN₃O₂
• MW: 418.327464103699
• CID: 5625994
• PubChem ID: 165939037
• Update Time: 2025-06-07

benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303872
• benzyl N-[5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenyl]carbamate
• 2680761-32-2
• benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate

• Inchi： 1S/C20H24BrN3O2/c1-15-13-23(2)10-11-24(15)19-9-8-17(21)12-18(19)22-20(25)26-14-16-6-4-3-5-7-16/h3-9,12,15H,10-11,13-14H2,1-2H3,(H,22,25)
• InChI Key： VHUILMBEAZDBAI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)NC(=O)OCC1C=CC=CC=1)N1CCN(C)CC1C

Computed Properties

• Exact Mass: 417.10519g/mol
• Monoisotopic Mass: 417.10519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.8Ų

Additional information on benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate

Introduction to Benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate (CAS No. 2680761-32-2)

Benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate, identified by its CAS number 2680761-32-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of considerable interest in medicinal chemistry research. The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

The molecular framework of Benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate consists of a benzyl carbamate moiety linked to a brominated phenyl ring, which is further substituted with a 2,4-dimethylpiperazine group. This specific arrangement of atoms and functional groups imparts distinct characteristics to the compound, influencing its reactivity, solubility, and interaction with biological targets. The presence of the bromine atom and the dimethylpiperazine side chain are particularly noteworthy, as they are often involved in modulating the pharmacological activity of small molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. The dimethylpiperazine moiety is a well-known pharmacophore that has been extensively studied for its role in modulating neurotransmitter systems. Specifically, compounds containing this group have shown promise in the treatment of conditions such as depression and anxiety. The brominated phenyl ring adds another layer of complexity to the molecule, potentially enhancing its binding affinity to specific receptors or enzymes.

One of the most compelling aspects of Benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate is its potential as a lead compound for drug discovery. The combination of the carbamate group and the brominated phenyl ring creates a versatile scaffold that can be modified to explore different biological activities. Researchers have been particularly interested in how variations in this structure can influence its interaction with biological targets. For instance, studies have shown that subtle changes in the position or type of substituents can significantly alter the pharmacokinetic properties of similar compounds.

The pharmaceutical industry has been actively investigating carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as reversible enzyme inhibitors, which makes them valuable candidates for treating various diseases. The benzyl group in Benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate further enhances its potential by providing a hydrophobic anchor that can improve membrane permeability and bioavailability. This dual functionality makes it an attractive candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in understanding how Benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate interacts with target proteins. These studies have revealed that the brominated phenyl ring and the dimethylpiperazine group are critical for binding to specific receptors, suggesting that these regions are key targets for designing more effective derivatives.

In addition to its potential therapeutic applications, Benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate has also garnered attention for its role in chemical biology research. The compound's unique structure allows it to serve as a tool for studying enzyme mechanisms and receptor function. By using this compound as an inhibitor or modulator, researchers can gain insights into complex biological pathways and develop new strategies for treating diseases.

The synthesis of Benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

The environmental impact of pharmaceutical compounds is also an important consideration in their development. Efforts are being made to design molecules that are not only effective but also environmentally friendly. The synthesis and application of Benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-yl)phenylcarbamate adhere to these principles by utilizing sustainable practices and minimizing waste generation. This approach aligns with broader efforts in green chemistry to develop pharmaceuticals that are both effective and environmentally responsible.

In conclusion, Benzyl N-5-bromo-2-(2,4-dimethylpiperazin-1-y l)phen ylcarbamat e (CAS No . 2680761 -32 - 2 ) is a promis ing compoun d with significan t potentia l in pharma ceutical research . Its unique structur e and functio nal gro ups make it an attr active candi date for dr ug discove ry , par ticularly i n the treatm ent o f neurologica l disor ders . With conti nuous advanc es i n chemi stry and biol ogy , thi s compoun d is poised t o play a cru cial ro le i n future medica l treatm ents . p >